4-(2,5-Dimethylanilino)-4-oxo-2-butenoic acid

• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: (E)-4-(2,5-dimethylanilino)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C12H13NO3/c1-8-3-4-9(2)10(7-8)13-11(14)5-6-12(15)16/h3-7H,1-2H3,(H,13,14)(H,15,16)/b6-5+
• InChI Key: HKRFJIKIGIFHBL-AATRIKPKSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)C)NC(=O)/C=C/C(=O)O
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)C=CC(=O)O

Description

4-(2,5-Dimethylanilino)-4-oxo-2-butenoic acid, also known as DMOBA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. DMOBA is a small molecule that has been shown to have various biochemical and physiological effects, making it an interesting compound to study.

Mechanism of Action

The mechanism of action of 4-(2,5-Dimethylanilino)-4-oxo-2-butenoic acid is not fully understood, but it is thought to act through various pathways, including the inhibition of specific enzymes and signaling pathways. It has been suggested that 4-(2,5-Dimethylanilino)-4-oxo-2-butenoic acid may inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and may also inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor involved in inflammation and cancer.
Biochemical and Physiological Effects:
4-(2,5-Dimethylanilino)-4-oxo-2-butenoic acid has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective properties. It has been suggested to have a role in regulating oxidative stress and mitochondrial function, which are important factors in various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(2,5-Dimethylanilino)-4-oxo-2-butenoic acid in lab experiments is its well-established synthesis procedure and the availability of the compound. Additionally, 4-(2,5-Dimethylanilino)-4-oxo-2-butenoic acid has been shown to have low toxicity, making it a safe compound to use in cell culture and animal studies. However, one limitation of using 4-(2,5-Dimethylanilino)-4-oxo-2-butenoic acid is the lack of understanding of its mechanism of action, which makes it difficult to design experiments to target specific pathways.

Future Directions

There are various future directions for research on 4-(2,5-Dimethylanilino)-4-oxo-2-butenoic acid, including further studies on its mechanism of action and potential therapeutic applications. Additionally, 4-(2,5-Dimethylanilino)-4-oxo-2-butenoic acid could be used as a tool compound to study specific pathways and enzymes involved in various diseases. Further studies could also investigate the potential of 4-(2,5-Dimethylanilino)-4-oxo-2-butenoic acid as a combination therapy with other drugs for various diseases.

Synthesis Methods

4-(2,5-Dimethylanilino)-4-oxo-2-butenoic acid can be synthesized through a multi-step process involving the reaction of 2,5-dimethylaniline with ethyl acetoacetate, followed by subsequent reactions to form the final product. The synthesis of 4-(2,5-Dimethylanilino)-4-oxo-2-butenoic acid has been reported in various scientific journals, and the procedure is well-established.

Scientific Research Applications

4-(2,5-Dimethylanilino)-4-oxo-2-butenoic acid has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to have anti-inflammatory properties and has been suggested as a potential treatment for inflammatory bowel disease. Additionally, 4-(2,5-Dimethylanilino)-4-oxo-2-butenoic acid has been shown to have anti-cancer properties, with studies demonstrating its ability to inhibit the growth of various cancer cell lines. It has also been suggested as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.